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What is Cymal-4?

Cymal-4 (4-cyclohexyl-1-butyl-β-d-maltoside) is a maltoside detergent frequently used in membrane

protein research for solubilizing and stabilizing proteins extracted from cell membranes [1]. It belongs to a

family of related compounds (Cymal-n series) where the alkyl chain length varies [1].

The table below summarizes its key characteristics:

Property Description

Chemical Name 4-cyclohexyl-1-butyl-β-d-maltoside [1]

Classification Maltoside detergent [1]

Primary Use Solubilization and stabilization of membrane proteins during purification [1]

Common
Application

Screened alongside other detergents to find optimal conditions for structural

studies (e.g., X-ray crystallography, cryo-EM) [1]
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Cymal-4 is typically employed as one option in a screening process, as the "best" detergent is highly specific

to the individual protein being studied [1]. The general workflow involves testing multiple detergents to

identify which one best maintains the protein in a stable, monodisperse, and functional state [2].

The following diagram illustrates this high-level experimental workflow for membrane protein solubilization

and purification, where Cymal-4 would be one candidate detergent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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